
1-Bromooctadecane CAS number and molecular
weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Bromooctadecane

Cat. No.: B154017 Get Quote

Technical Guide: 1-Bromooctadecane
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides core information regarding the chemical compound 1-
Bromooctadecane, also known as octadecyl bromide or stearyl bromide.

Physicochemical Data
The fundamental physicochemical properties of 1-Bromooctadecane are summarized below.

This data is essential for experimental design, formulation, and synthesis applications.

Identifier Value References

CAS Number 112-89-0 [1][2][3][4][5]

Molecular Weight 333.39 g/mol [1][3][5]

Molecular Formula C₁₈H₃₇Br [1][2][5]

Compound Identification
The following diagram illustrates the relationship between the common name and its primary

chemical identifiers.
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Core identifiers for 1-Bromooctadecane.

Experimental Protocols
While this document does not cite specific experiments, a general protocol for the use of 1-
Bromooctadecane in synthetic chemistry, such as in the synthesis of shortened single-walled

carbon nanotubes, would typically involve the following stages.[1][3]

Reagent Preparation: Dissolve 1-Bromooctadecane in a suitable organic solvent under an

inert atmosphere (e.g., argon or nitrogen).

Reaction Setup: Combine the 1-Bromooctadecane solution with other reactants at a

controlled temperature.

Monitoring: Track the reaction progress using techniques such as Thin Layer

Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

Workup and Purification: Upon completion, quench the reaction and purify the product using

methods like column chromatography or recrystallization.

The logical workflow for a typical synthesis utilizing 1-Bromooctadecane is depicted below.
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General synthetic workflow using 1-Bromooctadecane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [1-Bromooctadecane CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b154017#1-bromooctadecane-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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